Cas no 150064-13-4 (1H-Pyrrolo[3,4-c]pyridine-1,3,4(2H,5H)-trione,5,6-dimethyl-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridine-1,3,4(2H,5H)-trione,5,6-dimethyl-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• CAS No: 150064-13-4
• MF: C₂₁H₂₆N₆O₃
• MW: 410.469543933868
• CID: 200864
• PubChem ID: 3073575
• Update Time: 2025-04-19

1H-Pyrrolo[3,4-c]pyridine-1,3,4(2H,5H)-trione,5,6-dimethyl-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine-1,3,4(2H,5H)-trione,5,6-dimethyl-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-
• 1H-Pyrrolo(3,4-c)pyridine-1,3,4(2H,5H)-trione, 5,6-dimethyl-2-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-
• 5,6-dimethyl-2-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]pyrrolo[3,4-c]pyridine-1,3,4-trione
• 150064-13-4
• DTXSID90164463

• Inchi： 1S/C21H26N6O3/c1-15-14-16-17(19(29)24(15)2)20(30)27(18(16)28)9-4-3-8-25-10-12-26(13-11-25)21-22-6-5-7-23-21/h5-7,14H,3-4,8-13H2,1-2H3
• InChI Key： OHFWURJZYSWHJY-UHFFFAOYSA-N
• SMILES： O=C1C2C(N(C)C(C)=CC=2C(N1CCCCN1CCN(C2N=CC=CN=2)CC1)=O)=O

Computed Properties

• Exact Mass: 410.20688
• Monoisotopic Mass: 410.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 650°Cat760mmHg
• Flash Point: 346.9°C
• Refractive Index: 1.655
• PSA: 89.95